(2-Bromophenyl)(3-(3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)methanone

• IUPAC Name: (2-bromophenyl)-[3-(3-pyrazin-2-yl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]methanone
• InChI: InChI=1S/C16H12BrN5O2/c17-12-4-2-1-3-11(12)16(23)22-8-10(9-22)15-20-14(21-24-15)13-7-18-5-6-19-13/h1-7,10H,8-9H2
• InChI Key: BUDJUAOBGMXFGZ-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)C2=CC=CC=C2Br)C3=NC(=NO3)C4=NC=CN=C4
• Molecular Formula: C16H12BrN5O2
• Molecular Weight: 386.20 g/mol

Description

The compound contains several functional groups and rings, including a bromophenyl group, a pyrazine ring, an oxadiazole ring, and an azetidine ring. These groups are common in many pharmaceutical compounds and could contribute to various biological activities.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. The exact method would depend on the specific reactions used to form the bonds and rings in the molecule. Unfortunately, without more specific information, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound is quite complex, with multiple rings and functional groups. The presence of these groups can significantly influence the compound’s physical and chemical properties, as well as its potential biological activity.

Chemical Reactions Analysis

The compound’s chemical reactivity would be influenced by the various functional groups present in its structure. For example, the bromophenyl group might undergo reactions typical of aryl halides, while the azetidine ring might participate in reactions typical of amines.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the bromine atom could increase the compound’s density and boiling point, while the various nitrogen-containing rings could influence its solubility and reactivity.

Scientific Research Applications

Anti-Fibrotic Activity

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Antimicrobial Properties

• Pyrimidine derivatives, including this compound, have been explored for their antimicrobial activity. .

Antiviral Applications

• The pyrimidine core is known for its antiviral properties. .

Antitumor Potential

• Pyrimidine-based compounds have shown antitumor effects. .

Chemical Biology and Medicinal Chemistry

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Collagen Prolyl 4-Hydroxylases Inhibition

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Mechanism of Action

The mechanism of action of this compound would depend on its biological target. Given the complexity of the molecule, it could potentially interact with multiple targets.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific biological activity. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of its biological activity. This could potentially lead to the development of new pharmaceuticals.